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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650

Essential Safety and Handling of
Tetrakis(dimethoxyboryl)methane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of Tetrakis(dimethoxyboryl)methane in a laboratory setting. Given the absence of a specific
Safety Data Sheet (SDS) for this compound, the following recommendations are based on the
known hazards of structurally similar organoboron compounds and general laboratory safety
best practices.

Hazard Assessment

Based on data from analogous compounds, Tetrakis(dimethoxyboryl)methane is anticipated
to present the following hazards:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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A thorough risk assessment should be conducted before any new experimental protocol
involving this compound.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tetrakis(dimethoxyboryl)methane to
minimize exposure risk.

PPE Type Specification Purpose

Chemical splash goggles or

safety glasses with side
i i o Protects eyes from splashes
Eye Protection shields. A face shield is ) i
) ) ) and airborne particles.
required when there is a risk of

splashing.

Disposable nitrile gloves. ) )
Prevents skin contact with the

Hand Protection Inspect for tears or holes )
chemical.
before use.
) ) Protects skin and clothing from
Body Protection A flame-resistant lab coat. )
spills and splashes.
_ Prevents foot injuries from
Foot Protection Closed-toe shoes.

spills or dropped objects.

Use in a well-ventilated area,

such as a chemical fume hood. o ) )
) ) o Minimizes inhalation of dust or
Respiratory Protection If ventilation is inadequate, a
_ vapors.
NIOSH-approved respirator

may be required.

Handling and Storage

Safe Handling Procedures:
e Avoid creating dust.

o Work in a well-ventilated area, preferably a chemical fume hood.
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e Avoid contact with skin and eyes.[2]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

o Keep away from food and drink.[2]

Storage Conditions:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid

Incident

Procedure

Skin Contact

Immediately wash with plenty of water. If skin

irritation occurs, seek medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Rinse mouth. Call a POISON CENTER or

Ingestion ]
doctor if you feel unwell.[2]
Move person to fresh air and keep comfortable
Inhalation for breathing. Get medical advice/attention if you
feel unwell.
Sweep up spilled substance, avoiding dust
Spil formation. Collect in a suitable container for
pi

disposal. Use vacuum equipment where

practicable.

Disposal Plan

» Waste Disposal: Dispose of contents and container in accordance with local, state, and

national regulations. This may involve incineration by a licensed disposal contractor.
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o Contaminated Packaging: Recycle only completely emptied packaging.

Experimental Protocol: General Suzuki Coupling
Reaction

The following is a generalized protocol for a Suzuki coupling reaction, a common application for
organoboron compounds. Note: This is a template and must be adapted and optimized for
specific substrates and reaction conditions. A thorough risk assessment must be performed
before initiating any new procedure.

o Reaction Setup: In a fume hood, add the aryl halide (1.0 mmol), Palladium catalyst (e.g.,
Pd(PPhs)4, 0.02 mmol), and a suitable base (e.g., K2COs, 2.0 mmol) to a dry reaction flask
equipped with a magnetic stir bar.

* Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add
Tetrakis(dimethoxyboryl)methane (0.25 mmol) to the flask, followed by the solvent (e.g., a
mixture of toluene and water).

o Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for
the required time, monitoring the reaction progress by a suitable analytical technique (e.g.,
TLC or GC-MS).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent and wash with water and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., Na2S0a), filter, and
concentrate under reduced pressure. Purify the crude product by a suitable method, such as
column chromatography.

Logical Workflow for Handling
Tetrakis(dimethoxyboryl)methane

Caption: Workflow for the safe handling and disposal of Tetrakis(dimethoxyboryl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrakis-dimethoxyboryl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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